Cas no 847184-22-9 (1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline)

• Product Name: 1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline
• CAS No: 847184-22-9
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 5438843
• Update Time: 2025-07-09

1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-[(4-methoxyphenyl)methyl]-2H-imidazo[4,5-b]quinoxaline
• 1H-Imidazo[4,5-b]quinoxaline, 2,3-dihydro-1-[(4-methoxyphenyl)methyl]-3-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline

• Inchi： 1S/C23H20N4O3S/c1-30-18-13-11-17(12-14-18)15-26-16-27(31(28,29)19-7-3-2-4-8-19)23-22(26)24-20-9-5-6-10-21(20)25-23/h2-14H,15-16H2,1H3
• InChI Key： ZFYDTJMJCLPAHE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N(S(C3=CC=CC=C3)(=O)=O)CN(CC3=CC=C(OC)C=C3)C=12

Additional information on 1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo4,5-bquinoxaline

1-(Benzenesulfonyl)-3-(4-Methoxyphenyl)methyl-1H,2H,3H-Imidazo[4,5-b]Quinoxaline: A Comprehensive Overview

The compound with CAS No. 847184-22-9, known as 1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline, is a highly specialized organic compound with significant potential in the fields of drug discovery and materials science. This compound belongs to the class of imidazoquinoxalines, which are heterocyclic structures with two nitrogen atoms in a fused ring system. The presence of a benzenesulfonyl group and a 4-methoxyphenylmethyl substituent adds unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of imidazoquinoxalines in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The benzenesulfonyl group is known to enhance the stability and solubility of the compound, while the 4-methoxyphenylmethyl substituent introduces additional electronic effects that can modulate biological activity. These features make this compound a promising candidate for further exploration in drug development.

The synthesis of 1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The structure of this compound has been characterized using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography.

One of the most intriguing aspects of this compound is its potential application in the development of new pharmaceutical agents. For instance, studies have shown that imidazoquinoxalines can exhibit anti-inflammatory and anticancer properties due to their ability to inhibit key enzymes involved in these processes. The benzenesulfonyl group plays a crucial role in enhancing the bioavailability of the compound, making it more effective in vivo.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid structure of the imidazoquinoxaline core makes it suitable for use in the design of advanced materials such as organic semiconductors and optoelectronic devices. The 4-methoxyphenylmethyl substituent contributes to the electronic properties of the molecule, which can be tailored for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its interaction with biological targets and its potential for use in drug delivery systems. These findings underscore the importance of continued research into compounds like 1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline.

In conclusion, 1-(benzenesulfonyl)-3-(4-methoxyphenyl)methyl-1H,2H,3H-imidazo[4,5-b]quinoxaline represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers working on innovative solutions in drug discovery and materials science. As new research emerges, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and developing next-generation technologies.